molecular formula C14H14N6O B5756497 1-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-1H-1,2,4-triazol-5-amine

1-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-1H-1,2,4-triazol-5-amine

Cat. No. B5756497
M. Wt: 282.30 g/mol
InChI Key: VCDJFQFDAWDHEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-1H-1,2,4-triazol-5-amine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as DPTA or 4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-1H-1,2,4-triazol-5-amine.

Mechanism of Action

The exact mechanism of action of DPTA is not yet fully understood. However, it is believed that the compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects:
DPTA has been shown to exhibit a number of biochemical and physiological effects in various animal models. These include anti-inflammatory, analgesic, antipyretic, and antioxidant activities. Additionally, DPTA has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPTA in lab experiments is its potent pharmacological activity, which makes it a valuable tool for studying the mechanisms of inflammation and pain. However, one of the major limitations of using DPTA is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research on DPTA. One area of interest is in the development of new drug candidates based on the structure of DPTA, which may exhibit improved pharmacological properties. Another potential direction is in the study of the mechanism of action of DPTA, which may provide valuable insights into the development of new treatments for pain and inflammation-related disorders. Additionally, further research is needed to investigate the potential neuroprotective effects of DPTA and its potential applications in the treatment of neurodegenerative disorders.

Synthesis Methods

The synthesis of 1-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-1H-1,2,4-triazol-5-amine can be achieved through a multi-step process. The first step involves the reaction of 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-amino-1H-1,2,4-triazole to yield the final product, DPTA.

Scientific Research Applications

DPTA has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases. DPTA has been shown to exhibit potent anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of pain and inflammation-related disorders.

properties

IUPAC Name

(5-amino-1,2,4-triazol-1-yl)-(3,5-dimethyl-1-phenylpyrazol-4-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N6O/c1-9-12(13(21)20-14(15)16-8-17-20)10(2)19(18-9)11-6-4-3-5-7-11/h3-8H,1-2H3,(H2,15,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VCDJFQFDAWDHEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1C2=CC=CC=C2)C)C(=O)N3C(=NC=N3)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(5-Amino-1H-1,2,4-triazol-1-YL)(3,5-dimethyl-1-phenyl-1H-pyrazol-4-YL)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.